Cas no 1172226-26-4 ((2-Isopropoxy-2-phenyl-ethyl)-methyl-amine)

• Product Name: (2-Isopropoxy-2-phenyl-ethyl)-methyl-amine
• CAS No: 1172226-26-4
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5167054
• Update Time: 2025-05-20

(2-Isopropoxy-2-phenyl-ethyl)-methyl-amine Chemical and Physical Properties

Names and Identifiers

• (2-Isopropoxy-2-phenyl-ethyl)-methyl-amine
• Benzeneethanamine, N-methyl-β-(1-methylethoxy)-

• Inchi： 1S/C12H19NO/c1-10(2)14-12(9-13-3)11-7-5-4-6-8-11/h4-8,10,12-13H,9H2,1-3H3
• InChI Key： QRTAWUDOYVLNLY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(CNC)OC(C)C

Additional information on (2-Isopropoxy-2-phenyl-ethyl)-methyl-amine

Introduction to (2-Isopropoxy-2-phenyl-ethyl)-methyl-amine (CAS No. 1172226-26-4)

(2-Isopropoxy-2-phenyl-ethyl-methyl-amine) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1172226-26-4, has garnered attention due to its potential applications in the development of novel therapeutic agents. Its molecular structure, featuring both isopropoxy and phenyl substituents, contributes to its distinct chemical behavior and reactivity.

The compound's chemical formula and molecular weight provide a foundation for understanding its physical and chemical properties. The presence of the methyl-amine group suggests that it may exhibit basic characteristics, making it a candidate for various synthetic pathways involving nucleophilic substitution or coordination chemistry. These attributes are particularly relevant in the context of drug design, where specific functional groups can influence binding affinity and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of structurally diverse amines. The combination of an isopropoxy group with a phenyl ring creates a framework that can be modified to target specific biological pathways. For instance, such modifications have been shown to enhance interactions with certain enzymes or receptors, which is crucial for developing drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of (2-Isopropoxy-2-phenyl-ethyl)-methyl-amine is its versatility in synthetic chemistry. Researchers have leveraged its reactivity to develop novel intermediates for more complex molecules. The methyl-amine moiety, in particular, offers opportunities for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has made it a valuable building block in the synthesis of pharmacologically active compounds.

The compound's potential applications extend beyond academic research. In industrial settings, (2-Isopropoxy-2-phenyl-ethyl)-methyl-amine has been explored as a precursor in the production of fine chemicals and specialty materials. Its unique structural features make it suitable for reactions that yield high-value products, contributing to advancements in areas such as agrochemicals and material science.

Recent studies have also highlighted the importance of understanding the metabolic fate of such compounds. The presence of both lipophilic and polar groups in (2-Isopropoxy-2-phenyl-ethyl)-methyl-amine suggests that it may exhibit complex interactions with biological systems. Investigating these interactions is essential for predicting drug behavior in vivo and optimizing formulations for therapeutic use.

The synthesis of (2-Isopropoxy-2-phenyl-ethyl)-methyl-amine involves multi-step processes that require careful optimization to ensure high yields and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient production methods, reducing waste and energy consumption. These improvements align with broader efforts to make pharmaceutical manufacturing more sustainable and environmentally friendly.

In conclusion, (2-Isopropoxy-2-phenyl-ethyl)-methyl-amine (CAS No. 1172226-26-4) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation in drug design and synthetic chemistry. As research continues to uncover new possibilities, this compound is poised to play a significant role in the development of next-generation therapeutics and functional materials.